Cas no 2137037-03-5 ((3-Bromocyclobutyl)methanamine)

• Product Name: (3-Bromocyclobutyl)methanamine
• CAS No: 2137037-03-5
• MF: C₅H₁₀BrN
• MW: 164.043600559235
• CID: 5256095
• Update Time: 2023-08-25

(3-Bromocyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Bromocyclobutyl)methanamine
• [(1r,3r)-3-bromocyclobutyl]methanamine
• [(1s,3s)-3-bromocyclobutyl]methanamine
• Cyclobutanemethanamine, 3-bromo-, trans-

• Inchi： 1S/C5H10BrN/c6-5-1-4(2-5)3-7/h4-5H,1-3,7H2
• InChI Key： IELKLVPGGHVBLD-UHFFFAOYSA-N
• SMILES： BrC1CC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.1
• XLogP3: 0.9
• Topological Polar Surface Area: 26